Cas no 68347-95-5 ([6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B ]THIAZOL-3-YL]-ACETIC ACID)
[6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B ]THIAZOL-3-YL]-ACETIC ACID Chemical and Physical Properties
Names and Identifiers
-
- [6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B ]THIAZOL-3-YL]-ACETIC ACID
- chloroimidazoapyridinylaceticacid
- F1967-6753
- 6-(4-METHOXYPHENYL)IMIDAZO[2,1-B]THIAZOLE-3-ACETIC ACID
- Oprea1_836615
- 2-(6-(4-Methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetic acid
- 68347-95-5
- 2-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetic acid
- DTXSID901206755
- [6-(4-Methoxy-phenyl)-imidazo[2,1-b]thiazol-3-yl]-acetic acid
- AKOS009501395
-
- Inchi: 1S/C14H12N2O3S/c1-19-11-4-2-9(3-5-11)12-7-16-10(6-13(17)18)8-20-14(16)15-12/h2-5,7-8H,6H2,1H3,(H,17,18)
- InChI Key: QWOAKKILOHJUTD-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)O)N2C=C(C3C=CC(=CC=3)OC)N=C12
Computed Properties
- Exact Mass: 288.05700
- Monoisotopic Mass: 288.05686342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 92.1Ų
Experimental Properties
- PSA: 92.07000
- LogP: 2.69850
[6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B ]THIAZOL-3-YL]-ACETIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142016-50mg |
2-[6-(4-Methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetic acid |
68347-95-5 | 97% | 50mg |
¥3108.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142016-100mg |
2-[6-(4-Methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetic acid |
68347-95-5 | 97% | 100mg |
¥4498.00 | 2024-05-03 |
[6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B ]THIAZOL-3-YL]-ACETIC ACID Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on [6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B ]THIAZOL-3-YL]-ACETIC ACID
Comprehensive Overview of [6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B]THIAZOL-3-YL]-ACETIC ACID (CAS No. 68347-95-5)
[6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B]THIAZOL-3-YL]-ACETIC ACID is a specialized organic compound with a unique molecular structure that combines an imidazothiazole core with a methoxyphenyl group and an acetic acid moiety. This compound, identified by its CAS No. 68347-95-5, has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug development and therapeutic interventions. The presence of both the imidazothiazole and acetic acid functional groups makes it a versatile candidate for further chemical modifications and biological studies.
In recent years, the demand for novel heterocyclic compounds like [6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B]THIAZOL-3-YL]-ACETIC ACID has surged, driven by advancements in medicinal chemistry and the search for new bioactive molecules. Researchers are particularly intrigued by its potential role in modulating inflammatory pathways, given the structural similarities to known anti-inflammatory agents. The methoxyphenyl group, in particular, is a common pharmacophore in many FDA-approved drugs, which further elevates its significance in drug discovery pipelines.
The synthesis and characterization of CAS No. 68347-95-5 involve sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity. These rigorous protocols ensure that the compound meets the high standards required for preclinical and clinical research, addressing the growing need for reliable and well-characterized chemical entities in the pharmaceutical industry.
One of the most frequently searched questions about [6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B]THIAZOL-3-YL]-ACETIC ACID revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored under inert conditions. This property makes it suitable for a wide range of experimental setups, from in vitro assays to formulation studies.
Another hot topic in the scientific community is the potential therapeutic applications of imidazothiazole derivatives. Given the compound's structural features, it is being explored for its possible effects on enzyme inhibition, receptor binding, and cellular signaling pathways. For instance, preliminary data suggest that [6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B]THIAZOL-3-YL]-ACETIC ACID may interact with specific protein targets involved in metabolic disorders, opening new avenues for treating conditions like diabetes and obesity.
From an industrial perspective, the scalability of synthesizing CAS No. 68347-95-5 is a critical consideration. Optimizing reaction conditions to achieve high yields and minimal byproducts is a key focus area for chemists. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes, reducing the environmental footprint of producing such complex molecules. This aligns with the broader trend of sustainable and responsible chemical manufacturing.
In summary, [6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B]THIAZOL-3-YL]-ACETIC ACID represents a promising compound with multifaceted applications in drug discovery and development. Its unique structural attributes, combined with its potential biological activities, make it a subject of ongoing research and innovation. As the scientific community continues to unravel its properties and mechanisms, this compound is poised to play a pivotal role in the next generation of therapeutic agents.
68347-95-5 ([6-(4-METHOXY-PHENYL)-IMIDAZO[2,1-B ]THIAZOL-3-YL]-ACETIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)